Cas no 941893-22-7 (benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate)

• Product Name: benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate
• CAS No: 941893-22-7
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 5448744
• Update Time: 2025-10-29

benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• AGGDTVDTJQGYRA-UHFFFAOYSA-N
• benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate

• Inchi： 1S/C17H17N3O2/c1-20(17(21)22-12-13-7-3-2-4-8-13)11-16-18-14-9-5-6-10-15(14)19-16/h2-10H,11-12H2,1H3,(H,18,19)
• InChI Key： AGGDTVDTJQGYRA-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(CC1NC2=CC=CC=C2N=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate

Benzyl N-(1H-1,3-Benzodiazol-2-yl)methyl-N-methylcarbamate (CAS No. 941893-22-7): An Overview

Benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate (CAS No. 941893-22-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further functionalized with a 1H-1,3-benzodiazole ring. The presence of the benzodiazole ring is particularly noteworthy, as it is a common motif in many biologically active compounds, including anxiolytics and sedatives. The combination of the benzyl and carbamate functionalities imparts unique properties to this compound, making it a subject of interest for various applications in drug discovery and development.

One of the key aspects of benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate is its synthesis. Several methods have been reported in the literature for the preparation of this compound. One common approach involves the reaction of benzyl chloroformate with N-(1H-1,3-benzodiazol-2-yl)methylamine in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired carbamate product. Another method involves the coupling of benzyl alcohol with N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylamine using a coupling reagent like dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC).

Recent research has focused on exploring the biological activities and potential therapeutic applications of benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate. Studies have shown that this compound exhibits significant activity against various biological targets. For instance, it has been reported to have potent inhibitory effects on certain enzymes involved in neurotransmitter metabolism. This property makes it a promising candidate for the development of new drugs targeting neurological disorders such as anxiety and depression.

In addition to its enzymatic inhibition properties, benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. These findings suggest that it may have therapeutic potential in the treatment of seizure disorders.

The pharmacokinetic properties of benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These characteristics are crucial for its development as an orally administered therapeutic agent.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and safety profile of benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate. Ongoing studies are focusing on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, clinical trials are being planned to evaluate its efficacy and safety in human subjects.

In conclusion, benzyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate (CAS No. 941893-22-7) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of drug discovery and development.